Cas no 1049747-89-8 (2-(5-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride)

• Product Name: 2-(5-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride
• CAS No: 1049747-89-8
• MF: C₁₂H₁₆Cl₂N₂
• MW: 259.174840927124
• CID: 3055854
• PubChem ID: 16495320
• Update Time: 2025-06-10

2-(5-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chloro-2,7-dimethyl-1h-indol-3-yl)ethanamine, HCl
• EN300-6501644
• AKOS001475946
• 2-(5-chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine;hydrochloride
• 1049747-89-8
• 2-(5-chloro-2,7-dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride
• 2-(5-chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine hydrochloride
• 2-(5-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride

• Inchi： 1S/C12H15ClN2.ClH/c1-7-5-9(13)6-11-10(3-4-14)8(2)15-12(7)11;/h5-6,15H,3-4,14H2,1-2H3;1H
• InChI Key： SCZRKIBJOVZHKG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2=C(C=1)C(CCN)=C(C)N2.Cl

Computed Properties

• Exact Mass: 258.0690539Da
• Monoisotopic Mass: 258.0690539Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8Ų

2-(5-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 2-(5-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride

Comprehensive Overview of 2-(5-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride (CAS No. 1049747-89-8)

2-(5-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride (CAS No. 1049747-89-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the indole derivatives family, a class of molecules known for their diverse biological activities. The presence of a chloro and dimethyl substitution on the indole ring, combined with an ethanamine side chain, makes this compound a promising candidate for various applications, including drug discovery and development.

In recent years, the interest in indole-based compounds has surged due to their potential therapeutic properties. Researchers are particularly intrigued by the structural versatility of 2-(5-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride, which allows for modifications to enhance its bioavailability and target specificity. The compound's CAS No. 1049747-89-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge studies. Its unique chemical framework aligns with the growing demand for novel small-molecule inhibitors and receptor modulators in the treatment of complex diseases.

The synthesis of 2-(5-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride involves multi-step organic reactions, including cyclization and amination processes. These methods are optimized to achieve high purity and yield, ensuring the compound's suitability for rigorous laboratory testing. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its molecular structure and confirm its identity. The compound's hydrochloride salt form enhances its stability and solubility, making it ideal for in vitro and in vivo studies.

One of the most discussed topics in the scientific community is the role of indole derivatives in neuropharmacology. 2-(5-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride has shown potential in modulating neurotransmitter systems, particularly those involving serotonin and dopamine receptors. This aligns with the increasing focus on mental health therapeutics, where researchers are exploring new compounds to address conditions like anxiety and depression. The compound's structural features may contribute to its ability to cross the blood-brain barrier, a critical factor in central nervous system drug development.

Another area of interest is the compound's potential application in cancer research. Indole derivatives are known for their anti-proliferative properties, and 2-(5-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride is no exception. Preliminary studies suggest it may inhibit the growth of certain cancer cell lines, possibly through interactions with cell cycle regulators or apoptosis pathways. This has sparked curiosity among researchers investigating targeted therapies for oncology.

From a commercial perspective, the demand for high-quality research chemicals like 2-(5-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride is on the rise. Suppliers and manufacturers are focusing on GMP-compliant production to meet the needs of academic institutions and pharmaceutical companies. The compound's CAS No. 1049747-89-8 is often used as a reference in procurement databases, underscoring its importance in the life sciences sector.

In conclusion, 2-(5-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride (CAS No. 1049747-89-8) represents a fascinating area of research with broad implications for drug discovery and biomedical science. Its unique chemical properties and potential therapeutic applications make it a subject of ongoing investigation. As the scientific community continues to explore its capabilities, this compound is likely to remain a key player in the development of next-generation pharmaceuticals.